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Introduction: Sodium oleate, the sodium salt of the monounsaturated omega-9 fatty acid oleic

acid, is a compound of significant interest in various scientific and industrial fields.[1] Its

amphiphilic nature, possessing both a long lipophilic hydrocarbon tail and a hydrophilic

carboxylate headgroup, makes it an effective anionic surfactant, emulsifier, and dispersing

agent.[2][3][4] For researchers, scientists, and drug development professionals, a thorough

understanding of its physicochemical properties is crucial for its application in formulations,

drug delivery systems, and biological studies.[3][5] This guide provides an in-depth overview of

the core physicochemical characteristics of sodium oleate, supported by experimental

methodologies and graphical representations of its behavior.

Core Chemical and Physical Properties
Sodium oleate is typically produced through the neutralization of oleic acid with sodium

hydroxide, a process known as saponification.[2][6][7][8] It presents as a white to yellowish

powder or a light tan solid with a slight tallow-like odor.[9][10][11][12]

Table 1: General and Chemical Properties of Sodium Oleate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b097249?utm_src=pdf-interest
https://www.benchchem.com/product/b097249?utm_src=pdf-body
https://www.atamanchemicals.com/sodium-oleate_u23575/
https://www.sdlookchem.com/product/sodium-oleate-cas-143-19-1
https://www.chemimpex.com/products/39047
https://www.nanotrun.com/blog/sodium-oleate-a-compound-composed-of-hydrophobic-and-hydrophilic-groups_b1185.html
https://www.chemimpex.com/products/39047
https://www.zhenghaoxcl.com/news_details/1989196751409119232.html
https://www.benchchem.com/product/b097249?utm_src=pdf-body
https://www.benchchem.com/product/b097249?utm_src=pdf-body
https://www.sdlookchem.com/product/sodium-oleate-cas-143-19-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6726306.htm
https://chem.libretexts.org/Courses/American_River_College/CHEM_309%3A_Applied_Chemistry_for_the_Health_Sciences/11%3A_Lipids_-_An_Introduction/11.05%3A_Neutralization_of_Fatty_Acids_and_Hydrolysis_of_Triglycerides
https://www.nbinno.com/article/surfactants/the-chemical-journey-of-sodium-oleate-from-raw-material-to-industrial-essential-xl
https://www.atamanchemicals.com/sodium-oleate-oleic-acid-sodium-salt_u33329/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Oleate
https://www.acmesynthetic.com/sodium-oleate-1800815.html
https://www.atamanchemicals.com/sodium-oleate_u31133/
https://www.benchchem.com/product/b097249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

IUPAC Name
sodium (9Z)-octadec-9-
enoate

[10][13]

Synonyms
Oleic acid sodium salt,

Eunatrol, Osteum
[1][10]

CAS Number 143-19-1 [2][6][10][14]

Chemical Formula C₁₈H₃₃NaO₂ [6][10][13]

Linear Formula
CH₃(CH₂)₇CH=CH(CH₂)₇COO

Na

Molecular Weight 304.44 g/mol [6][15]

Appearance
White to yellowish powder;

light tan solid
[6][9][10]

| Odor | Slight tallow-like odor |[6][10][16] |

Table 2: Quantitative Physicochemical Data

Property Value Conditions Reference(s)

Melting Point 232 - 235 °C - [4][6][9][16]

Density >1.1 g/cm³ 20 °C [10][16]

pH > 7.0 Aqueous Solution [1][6][9]

| Flash Point | 270.1 °C | - |[4][17] |

Solubility Profile
The solubility of sodium oleate is dictated by its amphiphilic structure. The ionic carboxylate

group imparts solubility in polar solvents like water and alcohols, while the long hydrocarbon

tail limits its solubility in nonpolar organic solvents.[6][9] In aqueous solutions, it is known to
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undergo partial hydrolysis, yielding oleic acid and sodium hydroxide, which makes the solution

alkaline and can give it a cloudy or milky appearance.[4][17][18][19]

Table 3: Solubility of Sodium Oleate

Solvent Solubility Notes Reference(s)

Water ~10 g/100 mL

Soluble; forms a
viscous, foaming
liquid. Partial
hydrolysis occurs,
resulting in an
alkaline solution.

[4][10][18][20]

Ethanol
~5 g/100 mL (Soluble

in ~20 parts)

Soluble; solution is

neutral as hydrolysis

does not occur.

[4][9][17][18]

Methanol 50 mg/mL Soluble with heat. [20]

Ether
Insoluble / Slightly

Soluble
- [4][9][10]

Benzene Insoluble - [9]

| Petroleum Ether | Almost Insoluble | - |[4][17] |

Surfactant Properties
As a surfactant, sodium oleate's primary functions are to reduce surface and interfacial

tension and to form micelles above a certain concentration.

Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant monomers in a solution begin to aggregate

and form micelles. This parameter is fundamental as many properties of the surfactant solution

change abruptly at the CMC. It is highly sensitive to environmental conditions such as pH,

temperature, and the presence of electrolytes.[21]
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Table 4: Reported Critical Micelle Concentration (CMC) Values for Sodium Oleate

CMC Value Conditions Method Reference(s)

912 ± 2 mg/L (~3.0
mM)

25 °C
Surface Tension &
UV-Vis
Spectrophotometry

[22][23]

0.33 g/L (~1.1 mM) pH 10.0 Surface Tension [24]

0.0004 mol/dm³ (0.4

mM)
25 °C - [25]

| Increases with pH | pH 7 to 12 | - |[21] |

Surface Tension
Sodium oleate significantly reduces the surface tension of water. The extent of this reduction

is dependent on both its concentration and the pH of the solution.[21][26] Studies have shown

that the minimum surface tension is typically achieved at a pH between 8 and 9.[27]

Chemical Reactivity and Stability
Hydrolysis: In aqueous solutions, sodium oleate hydrolyzes to form an equilibrium with its

parent oleic acid and sodium hydroxide, contributing to the alkalinity of the solution.[7][9][19]

Oxidation: The double bond in the oleic acid chain is susceptible to oxidation, especially

when exposed to air, light, or oxidizing agents like potassium permanganate.[9][17] This can

lead to discoloration and the development of rancidity over time.[17][28]

Stability: Sodium oleate is generally stable under normal conditions but is incompatible with

strong oxidizing agents.[4][6] For long-term storage, it should be protected from air and light

to prevent degradation.[28]

Experimental Protocols
Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Surface Tensiometry
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Principle: The surface tension of a surfactant solution decreases as the concentration of the

surfactant increases. Once the CMC is reached, the surface becomes saturated with

monomers, and any additional surfactant molecules form micelles in the bulk solution. This

results in the surface tension value reaching a plateau. The CMC is identified as the

concentration at the inflection point of the surface tension versus log-concentration curve.

Apparatus and Reagents:

Digital Tensiometer (using Wilhelmy plate or du Noüy ring method)[21][26]

High-purity sodium oleate

Deionized or distilled water

Precision balance

Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Methodology:

Stock Solution Preparation: Prepare a stock solution of sodium oleate at a concentration

significantly above the expected CMC (e.g., 20 mM).

Serial Dilutions: Prepare a series of dilutions from the stock solution, covering a wide

concentration range both below and above the expected CMC.

Temperature Control: Ensure all solutions and the tensiometer are equilibrated at a constant

temperature (e.g., 25 °C), as surface tension is temperature-dependent.

Measurement:

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of the pure solvent (water) first.
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Starting with the most dilute solution, measure the surface tension of each prepared

concentration. Clean the plate or ring thoroughly between measurements.

Data Analysis:

Plot the measured surface tension (γ, in mN/m) as a function of the logarithm of the

sodium oleate concentration (log C).

The resulting plot will show two distinct linear regions. The intersection of the regression

lines drawn through these two regions corresponds to the CMC.

Preparation Measurement

Analysis

Start

Prepare concentrated
sodium oleate stock solution

Create a series of
-log dilutions

Equilibrate solutions
to constant temperature

Measure surface tension (γ)
for each concentration

Plot γ vs. log(Concentration)

Identify inflection point
as the CMC

End

Click to download full resolution via product page

Caption: Workflow for CMC determination via surface tensiometry.

Relevance in Drug Development and Research
Sodium oleate is not merely a simple soap; it plays multifaceted roles in advanced scientific

applications.
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Drug Delivery: It is used as an excipient and emulsifier in the preparation of lipid-based drug

delivery systems like nanoemulsions and solid lipid nanoparticles.[3][5][20] These systems

can enhance the solubility and bioavailability of poorly water-soluble drugs.[3]

Bioavailability Enhancement: Sodium oleate has been shown to inhibit UGT (UDP-

glucuronosyltransferase) enzymes, which are responsible for the first-pass metabolism of

many drugs.[29] By inhibiting this metabolic pathway in the intestine, a sodium oleate-

based nanoemulsion can significantly increase the systemic exposure and oral absorption of

co-administered drugs.[29]

Biological Activity: It acts as a Na+/K+ ATPase activator and is used in biological research to

study fatty acid transport and metabolism.[9][15]
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Caption: Sodium oleate inhibits UGT enzymes to enhance drug bioavailability.

pH-Dependent Self-Assembly
The morphology of sodium oleate aggregates in water is critically dependent on pH. This is

because pH governs the equilibrium between the protonated oleic acid (RCOOH) and the

deprotonated oleate anion (RCOO⁻). At high pH, the fully deprotonated oleate forms spherical

micelles. As the pH is lowered towards the apparent pKa (~8-9), the presence of both
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protonated and deprotonated forms leads to a change in molecular packing, favoring the

formation of planar bilayers that self-close into vesicles.[30]

High pH (>10)
Dominant Species:

Oleate Anion (RCOO⁻)

Neutral/Slightly Alkaline pH
(~8 - 9.5)

Dominant Species:
Oleic Acid (RCOOH) +
Oleate Anion (RCOO⁻)

Predominant Structure:
Spherical Micelles

Predominant Structure:
Bilayer Vesicles

Click to download full resolution via product page

Caption: Logical relationship of sodium oleate aggregation states by pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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